Cas no 1805153-80-3 (3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol)
3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
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- 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol
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- Inchi: 1S/C9H7ClF5NO2/c10-2-4-1-5(3-17)8(18-9(13,14)15)16-6(4)7(11)12/h1,7,17H,2-3H2
- InChI Key: ZCHLJNAYAZSOSJ-UHFFFAOYSA-N
- SMILES: ClCC1=CC(CO)=C(N=C1C(F)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 266
- XLogP3: 2.5
- Topological Polar Surface Area: 42.4
3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029079593-1g |
3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol |
1805153-80-3 | 97% | 1g |
$1,579.40 | 2022-04-01 |
3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol
Comprehensive Analysis of 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1805153-80-3)
3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1805153-80-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, difluoromethyl, and trifluoromethoxy functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its structural complexity and fluorine-rich composition make it a valuable intermediate for synthesizing compounds with enhanced metabolic stability and bioavailability.
The growing demand for fluorinated compounds in drug discovery and crop protection has propelled interest in 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol. Researchers are particularly focused on its applications in designing next-generation pesticides and pharmaceutical intermediates. The incorporation of fluorine atoms into organic molecules often improves their lipophilicity, membrane permeability, and resistance to enzymatic degradation, making this compound a key player in modern medicinal chemistry and agrochemical innovation.
One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine derivatives. Key steps include halogenation, fluorination, and functional group interconversion, often requiring careful optimization to achieve high yields and purity. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been explored to streamline its production.
In the context of sustainable chemistry, the environmental impact of fluorinated compounds like 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol is a hot topic. Researchers are investigating green synthesis methods and biodegradation pathways to address concerns about persistence in ecosystems. Recent studies have also explored its potential as a building block for OLED materials, leveraging its electron-withdrawing properties for optoelectronic applications.
The structure-activity relationship (SAR) of this compound is another area of intense study. Its pyridine core and fluorinated substituents contribute to unique electronic and steric effects, influencing interactions with biological targets. Computational modeling and high-throughput screening are being employed to predict and validate its utility in various drug discovery pipelines. Additionally, its role in proteolysis-targeting chimeras (PROTACs) has sparked interest in targeted protein degradation therapies.
From an industrial perspective, scalability and cost-effectiveness are critical considerations for 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol. Manufacturers are investing in continuous manufacturing and process intensification to meet the rising demand. Regulatory compliance, particularly regarding fluorine-containing compounds, also shapes its commercial trajectory. Analytical methods such as HPLC-MS and NMR spectroscopy are essential for quality control and characterization.
In summary, 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1805153-80-3) represents a versatile and scientifically intriguing compound with broad applications. Its integration into cutting-edge research underscores the importance of fluorinated building blocks in addressing global challenges in healthcare, agriculture, and materials science. As innovation continues, this compound is poised to play a pivotal role in advancing molecular design and sustainable technology.
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